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Compound of Interest

Compound Name:
3,5,5-Trimethylhexan-1-amine

hydrochloride

CAS No.: 1803584-41-9

Cat. No.: B2573067

Get Quote

Executive Summary & Strategic Rationale
3,5,5-trimethylhexan-1-amine (TMHA) is a critical branched aliphatic amine intermediate used

in the synthesis of specialty surfactants, corrosion inhibitors, and pharmaceutical building

blocks. Its unique steric bulk, provided by the tert-butyl moiety at the

-position relative to the amine, confers hydrolytic stability and lipophilicity distinct from linear
nonylamines.

While the free amine is liquid and prone to oxidation/carbonation upon air exposure, the

hydrochloride salt (TMHA-HCl) represents the preferred form for storage, transport, and solid-

state handling in drug development workflows.

This guide details a robust, self-validating synthesis pathway starting from the commercially

available 3,5,5-trimethylhexanal (isononanal). Unlike industrial hydroformylation routes (oxo

process) which require massive infrastructure, this protocol is optimized for the laboratory to

pilot scale, prioritizing purity and ease of isolation.
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Retrosynthetic Analysis & Pathway
The most efficient laboratory route involves the Reductive Amination of 3,5,5-trimethylhexanal.

This "one-pot" transformation avoids the isolation of the unstable imine intermediate.
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Figure 1: Sequential conversion of aldehyde to amine, followed by salt formation.[1][2][3][4][5]

[6]

Core Synthesis: Reductive Amination
Objective: Convert 3,5,5-trimethylhexanal to 3,5,5-trimethylhexan-1-amine.

Critical Reagents & Parameters
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Component Specification Role

Substrate 3,5,5-Trimethylhexanal (>95%)

Precursor. Commercial

"Isononanal" often contains

isomers; verify purity by GC.

Aminating Agent
Liquid NH₃ or Methanolic NH₃

(7N)

Nitrogen source. Excess (5-10

eq) required to suppress

secondary amine formation.

Catalyst
Raney Nickel (Active) or 5%

Rh/C

Hydrogenation catalyst. Raney

Ni is cost-effective; Rh/C offers

milder conditions.

Solvent Methanol (Anhydrous)
Solubilizes H₂ and NH₃;

facilitates imine formation.

Pressure 50–80 bar (725–1160 psi)

High pressure essential to

drive equilibrium and prevent

catalyst poisoning.

Temperature 80–110 °C

Balance between rate and

byproduct formation (aldol

condensation).

Step-by-Step Protocol
Note: This reaction involves high-pressure hydrogen. Use a rated autoclave and appropriate

safety shielding.

Catalyst Preparation: Wash 5.0 g of Raney Nickel slurry (in water) three times with

anhydrous methanol to remove water. Caution: Raney Ni is pyrophoric when dry.

Loading: Charge the autoclave with:

3,5,5-Trimethylhexanal (142.2 g, 1.0 mol)

Methanol (400 mL)

Washed Raney Nickel catalyst.
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Ammonia Addition: Seal the reactor. Cool to 0°C. Introduce anhydrous Ammonia (85 g, ~5.0

mol) via a dip tube. Alternatively, use 7N NH₃ in MeOH if pressure limits allow.

Hydrogenation:

Purge with N₂ (3x) then H₂ (3x).

Pressurize to 50 bar with H₂.

Heat to 100°C with stirring (1000 rpm). Maintain pressure at 50–80 bar by replenishing H₂.

Endpoint: Reaction is complete when H₂ uptake ceases (typically 4–6 hours).

Workup:

Cool to room temperature.[5][7] Vent excess H₂ and NH₃ carefully into a scrubber.

Filter the mixture through a Celite pad (under inert atmosphere) to remove the pyrophoric

catalyst.

Concentrate the filtrate under reduced pressure to remove methanol and residual

ammonia.

Purification (Distillation): Distill the crude oil under vacuum.

Target Fraction: Collect the fraction boiling at ~70–75°C at 15 mmHg.

Yield Expectation: 85–92%.[1]

Salt Formation: Conversion to Hydrochloride
Objective: Stabilize the free amine as a crystalline hydrochloride salt.

Rationale
Direct reaction with aqueous HCl leads to hygroscopic pastes that are difficult to dry. An

anhydrous precipitation method is strictly required to obtain a free-flowing, pharmaceutical-

grade solid.
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Protocol
Dissolution: Dissolve the purified 3,5,5-trimethylhexan-1-amine (14.3 g, 100 mmol) in Diethyl

Ether or MTBE (150 mL). The solution must be dry (dry over MgSO₄ if necessary).

Acidification:

Method A (Gas): Bubble anhydrous HCl gas through the solution with vigorous stirring.

Method B (Solution - Preferred): Dropwise add 2M HCl in Diethyl Ether (55 mL, 110 mmol)

at 0°C.

Crystallization: A white precipitate will form immediately. Continue stirring at 0°C for 30

minutes to ensure complete conversion.

Isolation: Filter the solid under a nitrogen blanket (the salt may be hygroscopic initially).

Washing: Wash the filter cake with cold, dry ether (2 x 20 mL) to remove unreacted amine or

impurities.

Drying: Dry in a vacuum oven at 40°C for 12 hours over P₂O₅ or silica desiccant.

Experimental Workflow Diagram
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Figure 2: Operational workflow for the synthesis and isolation of TMHA-HCl.

Characterization & Validation
As a researcher, you must validate the structure. Since specific spectral literature for the salt is

sparse, use these predicted values based on the parent structure and substituent effects.
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NMR Spectroscopy (Predicted)
¹H NMR (400 MHz, D₂O):

0.90 (s, 9H):tert-Butyl group (C9, C10, C11). Characteristic intense singlet.

0.98 (d, J = 6.5 Hz, 3H): Methyl group at C3.

1.1–1.7 (m, 5H): Methylene protons (C2, C4) and Methine (C3). Complex multiplets.

2.95 (t, J = 7.5 Hz, 2H):

-Methylene protons (-CH₂-NH₃⁺). Note: Significant downfield shift from ~2.6 ppm in free base
due to protonation.

Analytical Specifications
Test Acceptance Criteria Method

Appearance White crystalline solid Visual

Assay (Titration) 98.0 – 102.0%

Argentometric titration (for Cl⁻)

or HClO₄ titration (non-

aqueous)

Water Content < 0.5% w/w Karl Fischer (Coulometric)

Solubility
Soluble in water, ethanol;

Insoluble in ether
Solubility Test

Safety & Handling (E-E-A-T)
Corrosivity: While the salt is less volatile than the free amine, it is still an irritant. The free

amine precursor is corrosive and causes severe skin burns.

High Pressure: The reductive amination utilizes H₂ at 50+ bar. Ensure autoclave burst disks

are rated correctly.

Pyrophoric Catalyst: Raney Nickel ignites in air. Always keep wet or under inert gas. Dispose

of in dilute HCl or specialized waste containers.
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Storage: TMHA-HCl is hygroscopic. Store in tightly sealed containers with desiccants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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